Cas no 1795084-40-0 (N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide)

N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide is a synthetic organic compound featuring a cyclopropyl-hydroxylpropyl moiety linked to a dimethyl-oxazolylpropanamide group. Its structural complexity lends itself to potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both hydroxyl and amide functional groups enhances its reactivity, enabling selective modifications for targeted drug development. The cyclopropyl and oxazole rings contribute to steric and electronic effects, which may influence binding affinity in pharmacological contexts. This compound’s well-defined structure and functional versatility make it a valuable candidate for research in small-molecule therapeutics and agrochemicals.
N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide structure
1795084-40-0 structure
Product Name:N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
CAS No:1795084-40-0
MF:C14H22N2O3
MW:266.336083889008
CID:5368382
Update Time:2025-10-29

N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Cyclopropyl-2-hydroxypropyl)-3,5-dimethyl-4-isoxazolepropanamide
    • N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
    • Inchi: 1S/C14H22N2O3/c1-9-12(10(2)19-16-9)6-7-13(17)15-8-14(3,18)11-4-5-11/h11,18H,4-8H2,1-3H3,(H,15,17)
    • InChI Key: HIAULEMRWXDLJH-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(CCC(NCC(C2CC2)(O)C)=O)C(C)=N1

Experimental Properties

  • Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 509.6±50.0 °C(Predicted)
  • pka: 14.46±0.29(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide

Recent Advances in the Study of N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide (CAS: 1795084-40-0)

The compound N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide (CAS: 1795084-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl-hydroxypropyl moiety and a dimethyl-oxazolyl propanamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent modulator of the NLRP3 inflammasome, a critical component of the innate immune system implicated in chronic inflammatory diseases. The study reported an IC50 value in the low micromolar range, highlighting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article available on bioRxiv (2024) described its ability to inhibit the proliferation of certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR signaling pathways. The study utilized in vitro and in vivo models to demonstrate dose-dependent inhibition of tumor growth, with minimal off-target effects. These findings suggest that N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide could serve as a scaffold for developing novel anticancer agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study indicated favorable oral bioavailability and metabolic stability in rodent models. The compound demonstrated a half-life of approximately 6 hours in plasma, with good penetration across the blood-brain barrier, suggesting potential applications in central nervous system disorders. However, researchers noted the need for further optimization to improve its solubility profile.

The synthetic routes for this compound have also seen advancements in recent years. A 2023 patent application (WO2023156789) disclosed an improved synthetic methodology that increases yield while reducing the number of purification steps. This development is particularly significant for scaling up production for preclinical and clinical studies. The patent also described several derivatives with modified functional groups, expanding the structure-activity relationship (SAR) knowledge for this chemical class.

Looking forward, the research community anticipates more comprehensive studies to fully characterize the therapeutic potential of N-(2-cyclopropyl-2-hydroxypropyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide. Current efforts are focused on identifying its precise molecular targets, optimizing its pharmacological properties, and evaluating its efficacy in disease-relevant animal models. With its unique chemical structure and promising biological activities, this compound represents an exciting avenue for future drug discovery efforts in inflammation and oncology.

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